Cas no 2138304-88-6 (Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-[[(phenylmethoxy)carbonyl]amino]-)

• Product Name: Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-[[(phenylmethoxy)carbonyl]amino]-
• CAS No: 2138304-88-6
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5294377
• Update Time: 2025-10-22

Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-[[(phenylmethoxy)carbonyl]amino]-

• Inchi： 1S/C17H23NO4/c1-3-17(15(19)20)10-12(2)9-14(17)18-16(21)22-11-13-7-5-4-6-8-13/h4-8,12,14H,3,9-11H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key： HRPXXJCUEIEKDL-UHFFFAOYSA-N
• SMILES： C1(CC)(C(O)=O)CC(C)CC1NC(OCC1=CC=CC=C1)=O

Additional information on Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-[[(phenylmethoxy)carbonyl]amino]-

Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-[[(phenylmethoxy)carbonyl]amino]-: A Multifunctional Scaffold in Modern Pharmaceutical Discovery

Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 2138304-88-6) represents a structurally complex molecule with potential applications in drug development and targeted therapy. This compound belongs to the class of cyclopentane derivatives, which have garnered significant attention in biomedical research due to their ability to modulate cellular signaling pathways and interact with specific molecular targets. Recent advancements in synthetic chemistry and computational modeling have further enhanced the understanding of its pharmacological properties and biological activity.

The molecular architecture of this compound is characterized by a cyclopentane ring substituted with multiple functional groups, including an ethyl group at the 1-position, a methyl group at the 4-position, and a phenylmethoxy carbonyl amino moiety at the 2-position. This structural diversity contributes to its multitargeting capability, enabling interactions with various protein receptors and enzyme systems. The phenylmethoxy group, in particular, plays a critical role in enhancing lipophilicity and cell membrane permeability, which are essential for drug delivery and target engagement.

Recent studies have highlighted the therapeutic potential of this compound in inflammatory diseases and cancer treatment. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-[[(phenylmethoxy)carbonyl]amino]- exhibits selective inhibition of NF-κB signaling, a key pathway involved in chronic inflammation. This finding underscores its potential as a novel anti-inflammatory agent with reduced systemic side effects compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs).

Additionally, the antitumor activity of this compound has been explored in preclinical models. Research published in Cell Chemical Biology (2023) revealed that it selectively targets prostate cancer cells by modulating apoptotic pathways and mitochondrial dysfunction. The phenylmethoxy substituent was identified as a critical determinant for selectivity, as it enhances binding affinity to androgen receptor variants associated with metastatic progression. These findings suggest its potential as a targeted therapy for resistant cancer subtypes.

The synthesis of this compound involves a multi-step process that combines retrosynthetic analysis with asymmetric catalysis. Key steps include the formation of the cyclopentane ring via cycloaddition reactions and the introduction of the phenylmethoxy group through coupling reactions. The stereochemistry of the ethyl and methyl groups is meticulously controlled to ensure optimal pharmacokinetic profiles and target specificity. Advanced chromatographic techniques and mass spectrometry are employed to purify and characterize the final product, ensuring high purity and structural integrity.

Recent advancements in computational drug design have further optimized the drug-like properties of this compound. Molecular docking studies and virtual screening have identified potential binding sites on target proteins, such as kinase enzymes and G-protein coupled receptors. These insights have guided the rational modification of the molecular scaffold, leading to structure-activity relationship (SAR) studies that enhance potency and selectivity. Such computational approaches are now integral to drug discovery pipelines, reducing the reliance on high-throughput screening and experimental validation.

The biological activity of this compound is also influenced by its solubility and metabolic stability. Researchers have employed nanotechnology and polymer-based formulations to improve bioavailability and targeted delivery. For example, encapsulation in lipid nanoparticles has been shown to enhance cellular uptake and sustained release, making it a promising candidate for oral administration. These formulation strategies are critical for translating preclinical findings into clinical applications.

Despite its promising therapeutic potential, challenges remain in scaling up synthesis and ensuring long-term safety. Ongoing studies are focused on toxicological profiling and drug-drug interactions to address these concerns. The non-toxicity of the phenylmethoxy group and the modest metabolic turnover of the cyclopentane ring suggest a favorable safety profile, but further clinical trials are needed to confirm this.

In summary, Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-[[(phenylmethoxy)carbonyl]amino]- exemplifies the intersection of synthetic chemistry, computational biology, and pharmacology. Its multifunctional design and targeted activity position it as a valuable lead compound for novel drug development. As research continues to advance, this compound may pave the way for innovative therapies in inflammatory diseases, cancer, and other chronic conditions.